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Compound of Interest

Compound Name: H-Trp-Gly-Tyr-OH

Cat. No.: B174700

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the core physicochemical properties of the
tripeptide H-Trp-Gly-Tyr-OH, also known as Tryptophyl-glycyl-tyrosine. The information
presented herein is essential for researchers and professionals involved in peptide chemistry,
drug discovery, and development.

Core Physicochemical Data

The fundamental molecular characteristics of H-Trp-Gly-Tyr-OH have been determined based
on its chemical composition. These quantitative data points are summarized in the table below
for ease of reference and comparison.

Property Value Source
Chemical Formula C22H24N405 [1]
Molecular Weight 424.45 g/mol Calculated
CAS Number 15035-24-2 [1]

Note: The molecular weight is a calculated value based on the atomic weights of the
constituent elements in the chemical formula.
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Methodologies for Property Determination

The molecular formula and molecular weight detailed in this guide are derived from the known
chemical structure of the H-Trp-Gly-Tyr-OH peptide. The molecular formula is established by
identifying the types and numbers of atoms of each element constituting the molecule. The
molecular weight is subsequently calculated by summing the atomic weights of all atoms
present in the molecular formula.

Visualizing the Peptide Structure

To facilitate a clearer understanding of the molecular arrangement of H-Trp-Gly-Tyr-OH, the
following diagram illustrates the linear sequence of the amino acid residues that constitute this
tripeptide.

H-Trp-Gly-Tyr-OH Sequence

H-Tryptophan (Trp) (—#{ Glycine (Gly) [(—#>{ Tyrosine (Tyr)-OH

Click to download full resolution via product page

Caption: Linear sequence of amino acids in H-Trp-Gly-Tyr-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. glpbio.com [glpbio.com]

 To cite this document: BenchChem. [In-Depth Technical Guide: The Physicochemical
Properties of H-Trp-Gly-Tyr-OH]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b174700#h-trp-gly-tyr-oh-molecular-weight-and-
formula]

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b174700?utm_src=pdf-body
https://www.benchchem.com/product/b174700?utm_src=pdf-body
https://www.benchchem.com/product/b174700?utm_src=pdf-body-img
https://www.benchchem.com/product/b174700?utm_src=pdf-body
https://www.benchchem.com/product/b174700?utm_src=pdf-custom-synthesis
https://www.glpbio.com/fr/ga22944.html
https://www.benchchem.com/product/b174700#h-trp-gly-tyr-oh-molecular-weight-and-formula
https://www.benchchem.com/product/b174700#h-trp-gly-tyr-oh-molecular-weight-and-formula
https://www.benchchem.com/product/b174700#h-trp-gly-tyr-oh-molecular-weight-and-formula
https://www.benchchem.com/product/b174700#h-trp-gly-tyr-oh-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b174700?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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